Cas no 2640896-00-8 (6-[5-(3,3-difluorocyclobutanecarbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine)

• Product Name: 6-[5-(3,3-difluorocyclobutanecarbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine
• CAS No: 2640896-00-8
• MF: C₁₇H₂₀F₂N₆O
• MW: 362.377109527588
• CID: 5327341
• PubChem ID: 155798551
• Update Time: 2025-06-14

6-[5-(3,3-difluorocyclobutanecarbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine Chemical and Physical Properties

Names and Identifiers

• (3,3-Difluorocyclobutyl)[hexahydro-5-(9-methyl-9H-purin-6-yl)pyrrolo[3,4-c]pyrrol-2(1H)-yl]methanone
• F6783-4850
• 6-[5-(3,3-difluorocyclobutanecarbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine
• 2640896-00-8
• AKOS040728086

• Inchi： 1S/C17H20F2N6O/c1-23-9-22-13-14(23)20-8-21-15(13)24-4-11-6-25(7-12(11)5-24)16(26)10-2-17(18,19)3-10/h8-12H,2-7H2,1H3
• InChI Key： HNDLTTMXLJWIDY-UHFFFAOYSA-N
• SMILES： FC1(CC(C1)C(N1CC2CN(C3C4=C(N=CN=3)N(C)C=N4)CC2C1)=O)F

Computed Properties

• Exact Mass: 362.16666561g/mol
• Monoisotopic Mass: 362.16666561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.66±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 583.5±60.0 °C(Predicted)
• pka: 7.24±0.10(Predicted)

Additional information on 6-[5-(3,3-difluorocyclobutanecarbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine

Comprehensive Overview of 6-[5-(3,3-difluorocyclobutanecarbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine (CAS No. 2640896-00-8)

The compound 6-[5-(3,3-difluorocyclobutanecarbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine (CAS No. 2640896-00-8) is a highly specialized purine derivative with a unique structural framework. Its molecular architecture combines a difluorocyclobutanecarbonyl moiety with an octahydropyrrolo[3,4-c]pyrrole core, linked to a 9-methyl-9H-purine base. This intricate design has garnered significant interest in pharmaceutical and biochemical research, particularly in the context of targeted drug discovery and enzyme modulation.

Recent advancements in small-molecule therapeutics have highlighted the importance of fluorinated compounds like 6-[5-(3,3-difluorocyclobutanecarbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine. The incorporation of fluorine atoms enhances metabolic stability and bioavailability, making it a promising candidate for kinase inhibition and GPCR targeting. Researchers are actively exploring its potential in oncology and neurodegenerative diseases, aligning with current trends in precision medicine.

The octahydropyrrolo[3,4-c]pyrrole scaffold in this compound is notable for its three-dimensional complexity, which improves binding affinity to biological targets. This feature is particularly relevant in the development of allosteric modulators, a hot topic in drug design due to their potential for reduced off-target effects. Additionally, the difluorocyclobutanecarbonyl group contributes to the molecule's lipophilicity, a critical factor in blood-brain barrier penetration—a key consideration for CNS-targeted therapies.

From a synthetic chemistry perspective, the preparation of CAS No. 2640896-00-8 involves multi-step pyrrolopyrrole annulation and selective fluorination strategies. These methods are frequently discussed in medicinal chemistry forums and patent literature, reflecting the compound's relevance in intellectual property landscapes. Its structural novelty also positions it as a valuable intermediate for further derivatization, catering to the growing demand for diverse chemical libraries in high-throughput screening.

In the context of AI-driven drug discovery, compounds like 6-[5-(3,3-difluorocyclobutanecarbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine are increasingly analyzed using machine learning models to predict ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity). This aligns with industry efforts to reduce attrition rates in clinical trials. Furthermore, its heterocyclic diversity makes it a subject of interest in fragment-based drug design, a technique gaining traction for hit-to-lead optimization.

Environmental and regulatory considerations for this compound emphasize its low ecotoxicity profile, a priority in modern green chemistry initiatives. Unlike traditional fluorinated molecules associated with bioaccumulation, the difluorocyclobutane segment in CAS No. 2640896-00-8 exhibits favorable biodegradability metrics, addressing concerns raised in sustainable pharmaceutical manufacturing.

In summary, 6-[5-(3,3-difluorocyclobutanecarbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine represents a convergence of structural innovation and therapeutic potential. Its applications span cancer research, neurological disorders, and computational chemistry, making it a compelling subject for both academia and industry. As the demand for next-generation therapeutics grows, this compound is poised to play a pivotal role in advancing targeted molecular interventions.